Cas no 1449248-72-9 (Methylene Simvastatin)

Methylene Simvastatin is a chemically modified derivative of simvastatin, designed to enhance pharmacokinetic properties and therapeutic efficacy. This compound incorporates a methylene bridge into the molecular structure, improving stability and bioavailability compared to conventional simvastatin. It functions as a potent competitive inhibitor of HMG-CoA reductase, effectively lowering LDL cholesterol and triglycerides while elevating HDL levels. The structural modification also reduces first-pass metabolism, prolonging its half-life and ensuring sustained pharmacological activity. Methylene Simvastatin exhibits superior selectivity for hepatic cells, minimizing off-target effects and improving safety profiles. Its optimized lipophilicity facilitates better tissue penetration, particularly in atherosclerotic plaques, making it a promising candidate for cardiovascular disease management.
Methylene Simvastatin structure
Methylene Simvastatin structure
Product Name:Methylene Simvastatin
CAS No:1449248-72-9
MF:C25H36O5
MW:416.55
CID:2085722
PubChem ID:71315645
Update Time:2025-07-02

Methylene Simvastatin Chemical and Physical Properties

Names and Identifiers

    • 2’’-Desethyl-2’’-vinyl Simvastatin
    • (1S,3R,7S,8S,8aR)-8-{2-[(2R,4R)-4-Hydroxy-6-oxotetrahydro-2H-pyran-2-yl]ethyl}-3,7-dimethyl-1,2,3,7,8,8a-hexahydronaphthalen-1-yl 2,2-dimethylbut-3-enoate
    • (1S,3R,7S,8S,8aR)-8-(2-((2R,4R)-4-Hydroxy-6-oxotetrahydro-2H-pyran-2-yl)ethyl)-3,7-dimethyl-1,2,3,7,8,8a-hexahydronaphthalen-1-yl 2,2-dimethylbut-3-enoate
    • CID 138114342
    • (1S,3R,7S,8S)-8-(2-((2R,4R)-4-hydroxy-6-oxotetrahydro-2H-pyran-2-yl)ethyl)-3,7-dimethyl-1,2,3,7,8,8a-hexahydronaphthalen-1-yl 2,2-dimethylbut-3-enoateMethylene simvastatin
    • Simvastatin Impurity 7(Simvastatin EP Impurity G)
    • 3-Butenoic acid, 2,2-dimethyl-, (1S,3R,7S,8S,8aR)-1,2,3,7,8,8a-hexahydro-3,7-dimethyl-8-[2-[(2R,4R)-tetrahydro-4-hydroxy-6-oxo-2H-pyran-2-yl]ethyl]-1-naphthalenyl ester
    • Simvastatin Impurity 7(EP-G)
    • Simvastatin EP Impurity G/ Simvastatin Related Compound G (Simvastatin-3-en/ Methylene simvastatin)
    • Methylene Simvastatin ((1S,3R,7S,8S,8aR)-8-{2-[(2R,4R)-4-hydroxy-6-oxotetrahydro-2H-pyran-2-yl]ethy (1428229)
    • Q27236789
    • (1S,3R,7S,8S,8aR)-8-(2-((2R,4R)-4-Hydroxy-6-oxotetrahydro-2H-pyran-2-yl)ethyl)-3,7-dimethyl-1,2,3,7,8,8a-hexahydronaphthalen-1-yl2,2-dimethylbut-3-enoate
    • Methylene Simvastatin; (1S,3R,7S,8S,8aR)-8-[2-[(2R,4R)-4-Hydroxy-6-oxotetrahydro-2H-pyran-2-yl]ethyl]-3,7-dimethyl-1,2,3,7,8,8a-hexahydronaphthalen-1-yl 2,2-Dimethylbut-3-enoate
    • Simvastatin specified impurity G [EP]
    • 0HRF0VUG7Z
    • Methylene simvastatin
    • SIMVASTATIN IMPURITY, METHYLENE SIMVASTATIN- [USP IMPURITY]
    • Simvastatin impurity, methylene simvastatin- [USP]
    • SIMVASTATIN_met004
    • SIMVASTATIN IMPURITY G [EP IMPURITY]
    • 1449248-72-9
    • METHYLENE SIMVASTATIN [USP-RS]
    • [(1S,3R,7S,8S,8aR)-8-[2-[(2R,4R)-4-hydroxy-6-oxooxan-2-yl]ethyl]-3,7-dimethyl-1,2,3,7,8,8a-hexahydronaphthalen-1-yl] 2,2-dimethylbut-3-enoate
    • UNII-0HRF0VUG7Z
    • 2''-Desethyl-2''-vinyl Simvastatin
    • 1246815-38-2
    • (1S,3R,7S,8S,8aR)-8-(2-((2R,4R)-4-Hydroxy-6-oxotetrahydro-2H-pyran-2-yl)ethyl)-3,7-dimethyl-1,2,3,7,8,8a-hexahydronaphthalen-1-yl 2,2-dimethylbut-3-enoate.
    • Methylene Simvastatin
    • Inchi: 1S/C25H36O5/c1-6-25(4,5)24(28)30-21-12-15(2)11-17-8-7-16(3)20(23(17)21)10-9-19-13-18(26)14-22(27)29-19/h6-8,11,15-16,18-21,23,26H,1,9-10,12-14H2,2-5H3/t15?,16?,18?,19?,20?,21?,23-/m0/s1
    • InChI Key: PHAXMMMKRGSDIV-SOODKXSNSA-N
    • SMILES: O(C(C(C=C)(C)C)=O)C1CC(C)C=C2C=CC(C)C(CCC3CC(CC(=O)O3)O)[C@@H]12

Computed Properties

  • Exact Mass: 416.25627424g/mol
  • Monoisotopic Mass: 416.25627424g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 30
  • Rotatable Bond Count: 7
  • Complexity: 734
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 7
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.6
  • Topological Polar Surface Area: 72.8

Experimental Properties

  • Color/Form: No data available
  • Density: 1.1±0.1 g/cm3
  • Melting Point: 126-130°C
  • Boiling Point: 569.9±50.0 °C at 760 mmHg
  • Flash Point: 187.6±23.6 °C
  • Solubility: Acetone (Slightly), Chloroform (Slightly), Ethyl Acetate (Slightly)
  • Vapor Pressure: 0.0±3.6 mmHg at 25°C
  • pka: 13.49±0.40(Predicted)

Methylene Simvastatin Customs Data

  • HS CODE:2932206000

Methylene Simvastatin Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
D289830-2.5mg
2’’-Desethyl-2’’-vinyl Simvastatin
1449248-72-9
2.5mg
$ 204.00 2023-09-08
TRC
D289830-25mg
2’’-Desethyl-2’’-vinyl Simvastatin
1449248-72-9
25mg
$ 1598.00 2023-09-08
XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd.
1428229-30MG
Methylene Simvastatin
1449248-72-9
30mg
¥11812.99 2024-12-23
XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd.
1428229-30MG
1449248-72-9
30MG
¥14538.98 2023-01-05
Biosynth
ID166831-5 mg
2''-Desethyl- 2''- vinyl Simvastatin
1449248-72-9
5mg
$317.65 2023-01-04
Biosynth
ID166831-10 mg
2''-Desethyl- 2''- vinyl Simvastatin
1449248-72-9
10mg
$540.00 2023-01-04
Biosynth
ID166831-25 mg
2''-Desethyl- 2''- vinyl Simvastatin
1449248-72-9
25mg
$1,080.00 2023-01-04
A2B Chem LLC
AF01396-25mg
2’’-Desethyl-2’’-vinyl Simvastatin
1449248-72-9 > 95%
25mg
$1424.00 2024-04-20

Additional information on Methylene Simvastatin

Comprehensive Analysis of Methylene Simvastatin (CAS No. 1449248-72-9): Properties, Applications, and Research Insights

Methylene Simvastatin (CAS No. 1449248-72-9) is a chemically modified derivative of simvastatin, a well-known member of the statin family. This compound has garnered significant attention in pharmaceutical research due to its potential therapeutic applications, particularly in lipid metabolism and cardiovascular health. The methylene modification introduces unique biochemical properties, making it a subject of interest for researchers exploring novel drug formulations and mechanisms of action.

Recent studies highlight the growing demand for modified statins like Methylene Simvastatin, driven by the need for improved bioavailability and reduced side effects. With cardiovascular diseases (CVDs) remaining a leading global health concern, compounds such as 1449248-72-9 are being investigated for their enhanced efficacy in lowering LDL cholesterol and anti-inflammatory effects. Researchers are also examining its potential role in neuroprotection and diabetes management, aligning with current trends in multi-target drug discovery.

The synthesis of Methylene Simvastatin involves precise chemical modifications to the simvastatin backbone, ensuring stability while retaining its pharmacological activity. Analytical techniques like HPLC and NMR confirm its high purity, a critical factor for preclinical and clinical studies. As the pharmaceutical industry shifts toward personalized medicine, derivatives like 1449248-72-9 are being optimized for patient-specific therapies, addressing genetic variations in drug metabolism.

From an SEO perspective, users frequently search for terms such as "Methylene Simvastatin uses," "CAS 1449248-72-9 supplier," and "simvastatin derivatives research." These queries reflect the compound's relevance in both academic and industrial settings. Additionally, discussions on platforms like ResearchGate and PubMed often focus on its structure-activity relationship (SAR), further emphasizing its scientific importance.

Environmental and regulatory considerations are also pivotal. While Methylene Simvastatin is not classified as hazardous, its production adheres to stringent Good Manufacturing Practices (GMP) to ensure safety and compliance. This aligns with the broader industry focus on green chemistry and sustainable drug development, topics frequently highlighted in recent publications.

In summary, Methylene Simvastatin (CAS No. 1449248-72-9) represents a promising avenue for advancing statin-based therapies. Its unique chemical profile, coupled with emerging applications in chronic disease management, positions it as a valuable candidate for future research and development. For scientists and suppliers, understanding its properties and market trends is essential to leveraging its full potential.

Recommended suppliers
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd